Cas no 1824497-15-5 (4-(Bromomethyl)-1-ethylpyrrolidin-2-one)

• Product Name: 4-(Bromomethyl)-1-ethylpyrrolidin-2-one
• CAS No: 1824497-15-5
• MF: C₇H₁₂BrNO
• MW: 206.080281257629
• CID: 6350207
• PubChem ID: 129981817
• Update Time: 2025-08-05

4-(Bromomethyl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-7656533
• 1824497-15-5
• 4-(bromomethyl)-1-ethylpyrrolidin-2-one
• 4-(Bromomethyl)-1-ethylpyrrolidin-2-one

• Inchi： 1S/C7H12BrNO/c1-2-9-5-6(4-8)3-7(9)10/h6H,2-5H2,1H3
• InChI Key： KRLNXSMTHLJYCC-UHFFFAOYSA-N
• SMILES： BrCC1CC(N(CC)C1)=O

Computed Properties

• Exact Mass: 205.01023g/mol
• Monoisotopic Mass: 205.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(Bromomethyl)-1-ethylpyrrolidin-2-one

Introduction to 4-(Bromomethyl)-1-ethylpyrrolidin-2-one (CAS No. 1824497-15-5)

4-(Bromomethyl)-1-ethylpyrrolidin-2-one (CAS No. 1824497-15-5) is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound belongs to the pyrrolidinone class, which has garnered considerable attention due to its versatility in medicinal chemistry and synthetic applications. The presence of a bromomethyl group at the 4-position and an ethyl substituent at the 1-position endows this molecule with distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The bromomethyl functionality is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This reactivity allows for the introduction of various substituents, enabling the construction of diverse molecular architectures. In pharmaceutical research, such functional groups are often employed to develop novel drug candidates by facilitating nucleophilic substitution reactions, which are fundamental in medicinal chemistry. The ethyl group, on the other hand, contributes to the overall steric and electronic environment of the molecule, influencing its interactions with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of pyrrolidinone derivatives due to their prevalence in bioactive scaffolds. Studies have demonstrated that compounds containing this motif exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structural flexibility of pyrrolidinone rings allows for the optimization of pharmacokinetic and pharmacodynamic profiles, making them attractive for therapeutic development.

One of the most compelling aspects of 4-(Bromomethyl)-1-ethylpyrrolidin-2-one is its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, modifications at the bromomethyl position have been exploited to create covalent inhibitors that exhibit high selectivity and potency. Such inhibitors are particularly valuable in drug development as they can provide sustained activity by forming stable bonds with their target enzymes.

The ethyl substituent at the 1-position also plays a crucial role in modulating the biological activity of derived compounds. By varying this group or introducing additional functionalities, chemists can fine-tune the properties of their molecules, such as solubility, metabolic stability, and binding affinity. This level of control is essential for optimizing drug candidates for clinical use.

In addition to its pharmaceutical applications, 4-(Bromomethyl)-1-ethylpyrrolidin-2-one has found utility in materials science and agrochemical research. Its reactivity makes it a suitable precursor for synthesizing polymers and specialty chemicals with tailored properties. The ability to introduce diverse functional groups into these materials allows for the creation of innovative solutions in various industrial sectors.

The synthesis of 4-(Bromomethyl)-1-ethylpyrrolidin-2-one typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes and green chemistry have enabled more efficient and sustainable routes to this compound, reducing waste and energy consumption. These innovations align with broader efforts to make chemical synthesis more environmentally friendly while maintaining high yields and purity standards.

Recent studies have also explored the use of computational methods to predict and optimize the properties of derivatives derived from 4-(Bromomethyl)-1-ethylpyrrolidin-2-one. Molecular modeling techniques have been instrumental in understanding how structural changes influence biological activity, allowing researchers to design molecules with enhanced efficacy and reduced side effects. This interdisciplinary approach combines experimental chemistry with computational power to accelerate drug discovery pipelines.

The future prospects for 4-(Bromomethyl)-1-ethylpyrrolidin-2-one are promising, with ongoing research aimed at expanding its applications in medicine and industry. As our understanding of biological systems grows, new opportunities will arise for developing targeted therapies based on this versatile scaffold. Furthermore, advancements in synthetic chemistry will continue to provide new tools for creating innovative derivatives with tailored functionalities.

In conclusion,4-(Bromomethyl)-1-ethylpyrrolidin-2-one (CAS No. 1824497-15-5) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it an indispensable tool for developing novel pharmaceuticals and advanced materials. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping the future of medicinal chemistry and industrial applications.